Cas no 477294-49-8 (N-(2E)-6-fluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenecyclohexanecarboxamide)

• Product Name: N-(2E)-6-fluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenecyclohexanecarboxamide
• CAS No: 477294-49-8
• MF: C₁₅H₁₇FN₂OS
• MW: 292.371685743332
• CID: 6577751
• Update Time: 2025-06-29

N-(2E)-6-fluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenecyclohexanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2E)-6-fluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenecyclohexanecarboxamide
• (E)-N-(6-fluoro-3-methylbenzo[d]thiazol-2(3H)-ylidene)cyclohexanecarboxamide
• Cyclohexanecarboxamide, N-(6-fluoro-3-methyl-2(3H)-benzothiazolylidene)-

• Inchi： 1S/C15H17FN2OS/c1-18-12-8-7-11(16)9-13(12)20-15(18)17-14(19)10-5-3-2-4-6-10/h7-10H,2-6H2,1H3
• InChI Key： XFZFXNZMNTYSKX-UHFFFAOYSA-N
• SMILES： C1(C(N=C2N(C)C3=CC=C(F)C=C3S2)=O)CCCCC1

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 427.7±47.0 °C(Predicted)
• pka: 0.07±0.20(Predicted)

Additional information on N-(2E)-6-fluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenecyclohexanecarboxamide

Professional Introduction to Compound with CAS No. 477294-49-8 and Product Name: N-(2E)-6-fluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenecyclohexanecarboxamide

The compound with the CAS number 477294-49-8 and the product name N-(2E)-6-fluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenecyclohexanecarboxamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of a fluoro-substituent at the 6-position of the benzothiazole ring and the incorporation of a cyclohexanecarboxamide moiety contribute to its unique chemical properties and biological activities.

Recent research in the field of heterocyclic chemistry has highlighted the importance of benzothiazole derivatives in developing novel therapeutic agents. The structural motif of N-(2E)-6-fluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenecyclohexanecarboxamide exhibits a blend of aromatic and aliphatic components, which can influence its interactions with biological targets. The fluoro-substituent, in particular, is well-known for its ability to enhance metabolic stability and binding affinity, making it a valuable feature in drug design.

In the context of modern drug development, the synthesis and characterization of this compound have been driven by the need for molecules with improved pharmacokinetic profiles. The dihydrobenzothiazole core provides a scaffold that is both flexible and rigid enough to engage with biological receptors effectively. The cyclohexanecarboxamide group further modulates the electronic properties of the molecule, potentially influencing its solubility and bioavailability.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacophores. The structural features present in N-(2E)-6-fluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenecyclohexanecarboxamide allow for further functionalization, enabling chemists to explore a wide range of biological activities. For instance, modifications at the methyl group or the double bond between carbon 2 and carbon 3 could lead to novel derivatives with enhanced efficacy or selectivity.

Current research in medicinal chemistry increasingly emphasizes the importance of structure-activity relationships (SAR) in designing molecules with desired therapeutic effects. The benzothiazole derivative described here fits well within this paradigm, as its structural features can be systematically altered to optimize biological activity. Studies have shown that compounds containing a fluoro-substituted benzothiazole ring often exhibit improved pharmacological properties compared to their non-fluorinated counterparts.

The synthesis of N-(2E)-6-fluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenecyclohexanecarboxamide involves multi-step organic transformations that highlight the ingenuity of synthetic chemists. The introduction of the fluoro-group requires precise control over reaction conditions to ensure high yield and purity. Additionally, the formation of the cyclohexanecarboxamide bond necessitates careful selection of coupling reagents and catalysts to achieve optimal results.

From a computational chemistry perspective, modeling studies have been conducted to understand the molecular interactions of this compound with potential biological targets. These studies have provided insights into how the various substituents influence binding affinity and selectivity. For example, molecular docking simulations have revealed that the fluoro-substituent interacts favorably with specific amino acid residues in protein binding pockets, enhancing overall binding strength.

The potential applications of this compound extend beyond traditional pharmaceuticals. Researchers are exploring its utility in agrochemicals and material science due to its unique structural properties. The presence of both aromatic and aliphatic moieties makes it a versatile building block for designing molecules with tailored functionalities.

In conclusion, N-(2E)-6-fluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenecyclohexanecarboxamide (CAS No. 477294-49-8) represents a significant contribution to the field of pharmaceutical chemistry. Its complex structure, characterized by key features such as the fluoro-substituent, dihydrobenzothiazole core, and cyclohexanecarboxamide group, positions it as a valuable intermediate for developing novel therapeutic agents. Ongoing research continues to uncover new applications for this compound, underscoring its importance in modern drug discovery efforts.